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Compound of Interest

Compound Name: 3,4,5-Trichloronitrobenzene

Cat. No.: B033126 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 3,4,5-
Trichloronitrobenzene

This guide provides critical safety and logistical information for laboratory professionals

handling 3,4,5-Trichloronitrobenzene. Adherence to these protocols is essential for ensuring

a safe research environment and minimizing risks associated with this chemical.

Understanding the Risks: Hazard Identification
3,4,5-Trichloronitrobenzene is a hazardous chemical that requires careful handling. Below is

a summary of its key hazard classifications.

Hazard Category GHS Classification Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Acute Toxicity, Dermal H312 Harmful in contact with skin.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[1]

Specific Target Organ Toxicity -

Single Exposure
H335

May cause respiratory

irritation.[1]
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Primary Routes of Exposure: Inhalation, ingestion, and skin or eye contact.[1]

Primary Health Hazards: Exposure can lead to irritation of the skin, eyes, and respiratory tract.

[1] A significant health concern is the potential for absorption into the body, which can lead to

the formation of methemoglobin, causing cyanosis (a bluish discoloration of the skin).[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
The following personal protective equipment is mandatory when handling 3,4,5-
Trichloronitrobenzene.
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PPE Category Specifications

Hand Protection

Wear appropriate chemical-resistant gloves.

While specific breakthrough time data for 3,4,5-

Trichloronitrobenzene is not readily available,

nitrile or neoprene gloves are generally

recommended for handling chlorinated and

nitrated aromatic compounds. Always inspect

gloves for integrity before use and change them

immediately if contaminated.

Eye and Face Protection

Use chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure, such as a lab coat, closed-toe

shoes, and long pants.[3]

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge and a particulate pre-filter is

required if working outside a fume hood or if

there is a risk of generating dust or aerosols.[2]

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant respirator use.[3]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always handle 3,4,5-Trichloronitrobenzene in a well-ventilated area, preferably within a

certified chemical fume hood.

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[3]
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Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3]

Minimize dust generation and accumulation.[3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Keep the container tightly closed when not in use.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong bases and oxidizing agents.[2][3]

Emergency Procedures: Be Prepared
Spill Response:

Evacuate and Isolate: Immediately evacuate the area and isolate the spill or leak. For solids,

this should be at least 25 meters (75 feet) in all directions.[2]

Wear Appropriate PPE: Before addressing the spill, ensure you are wearing the appropriate

personal protective equipment as outlined in Section 2.

Contain the Spill:

For small spills of the solid material, dampen the spilled material with water to prevent dust

from becoming airborne.[2]

Carefully transfer the dampened material to a suitable, labeled waste container.[2]

Use absorbent paper dampened with water to clean up any remaining residue.[2]

Decontaminate: Wash all contaminated surfaces with a soap and water solution.[2]

Dispose: Seal all contaminated materials (absorbent paper, gloves, etc.) in a vapor-tight

plastic bag for proper disposal.[2]
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Ventilate: Ensure the area is well-ventilated before re-entry.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the affected skin with plenty of water while removing

contaminated clothing and shoes. Wash the affected area thoroughly with soap and water.

Seek immediate medical attention if irritation develops or persists.[1]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of water. Seek immediate medical attention.[3]

Disposal Plan: Responsible Waste Management
All waste containing 3,4,5-Trichloronitrobenzene, including the chemical itself, contaminated

materials, and empty containers, must be disposed of as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the hazardous waste through a licensed and certified hazardous

waste disposal company. Follow all federal, state, and local regulations for hazardous waste

disposal.

Workflow for Handling 3,4,5-Trichloronitrobenzene
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Caption: Workflow for the safe handling and disposal of 3,4,5-Trichloronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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